Cas no 62679-88-3 (Benzene, [3-(1,1-dimethylpropoxy)-5,5-diethoxypentyl]-)

• Product Name: Benzene, [3-(1,1-dimethylpropoxy)-5,5-diethoxypentyl]-
• CAS No: 62679-88-3
• MF: C₂₀H₃₄O₃
• MW: 322.48216676712
• CID: 435456
• PubChem ID: 71383866
• Update Time: 2025-04-19

Benzene, [3-(1,1-dimethylpropoxy)-5,5-diethoxypentyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [3-(1,1-dimethylpropoxy)-5,5-diethoxypentyl]-
• [5,5-diethoxy-3-(2-methylbutan-2-yloxy)pentyl]benzene
• {5,5-Diethoxy-3-[(2-methylbutan-2-yl)oxy]pentyl}benzene
• DTXSID90806154
• 62679-88-3

• Inchi： 1S/C20H34O3/c1-6-20(4,5)23-18(16-19(21-7-2)22-8-3)15-14-17-12-10-9-11-13-17/h9-13,18-19H,6-8,14-16H2,1-5H3
• InChI Key： JQLXBPVUJDHCJB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)CC)C(CC(OCC)OCC)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 322.25092
• Monoisotopic Mass: 322.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69